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Compound of Interest

Compound Name: h-lys(z)-ome.hcl

Cat. No.: B7803113

Get Quote

Executive Summary
H-Lys(Z)-OMe.HCl (Methyl N-epsilon-(benzyloxycarbonyl)-L-lysinate hydrochloride, CAS:

27894-50-4) is a critical intermediate in solution-phase peptide synthesis. Its utility lies in the

orthogonal protection strategy: the Z (Cbz) group on the

-amine remains stable under acidic conditions (e.g., TFA) used to remove Boc groups, and the
Methyl Ester (OMe) protects the C-terminus while allowing for facile saponification or
hydrazinolysis.

Precise determination of Specific Optical Rotation (

) is the primary non-destructive method for validating the enantiomeric purity and identity of this
compound before it enters complex synthetic pathways. This guide provides authoritative
reference values, comparative performance analysis against alternative protecting groups, and
a self-validating experimental protocol.

Core Reference Data: Optical Rotation Standards
The specific rotation of H-Lys(Z)-OMe.HCl is highly sensitive to solvent choice and

concentration. The industry-standard quality attribute (CQA) relies on water as the solvent due
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to the high solubility of the hydrochloride salt.

Table 1: Consensus Reference Values (

)

Source / Grade

Specific
Rotation (

)

Concentration
(

)

Solvent Tolerance

Sigma-Aldrich

(HPLC Grade)
+14.5° 2.0 g/100mL

Water (

)
± 0.5°

Thermo Fisher

(Scientific)
+15.0° 2.0 g/100mL

Water (

)
± 1.0°

AK Scientific

(Reagent)
+14.0° to +16.0° 2.0 g/100mL

Water (

)
Range

Literature

Consensus
+14.5° 2.0 g/100mL

Water (

)
± 0.5°

Critical Note: Deviations below +14.0° often indicate partial racemization (presence of D-isomer)

or hydrolysis of the methyl ester. Values significantly higher than +16.0° may suggest

contamination with unreacted starting materials or solvent entrapment affecting the weight-

corrected calculation.

Comparative Analysis: Performance vs. Alternatives
In peptide synthesis design, selecting H-Lys(Z)-OMe.HCl involves trading off deprotection

conditions against stability. Below is a functional comparison with its primary alternatives: H-
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Lys(Boc)-OMe and the free acid H-Lys(Z)-OH.

Table 2: Orthogonal Compatibility Matrix

Feature
H-Lys(Z)-OMe.HCl

(Subject)

H-Lys(Boc)-

OMe.HCl

(Alternative 1)

H-Lys(Z)-OH

(Alternative 2)

Side-Chain Protection Z (Benzyloxycarbonyl)
Boc (tert-

Butyloxycarbonyl)
Z (Benzyloxycarbonyl)

Acid Stability (TFA)
Stable (Allows Boc

removal elsewhere)

Unstable (Cleaved by

TFA)
Stable

Deprotection Method

Catalytic

Hydrogenation (

) or HF

Acid (TFA/HCl) Hydrogenation / HF

C-Terminus
Methyl Ester

(Protected)

Methyl Ester

(Protected)

Free Acid

(Unprotected)

Primary Use Case

Intermediate for Boc-

chemistry or fragment

condensation.

Intermediate for Z-

chemistry (less

common) or

orthogonal couplings.

C-terminal residue or

solution phase

coupling.

Why Choose H-Lys(Z)-OMe.HCl?
Orthogonality: Unlike the Boc-derivative, the Z-group allows you to use TFA to deprotect the

N-alpha of an incoming amino acid without stripping the side-chain protection of the Lysine.

Solubility: The HCl salt form provides superior solubility in water and polar organic solvents

(DMF, DMSO) compared to the free base forms, facilitating accurate polarimetry and smooth

coupling reactions.

Experimental Protocol: Self-Validating Polarimetry
To replicate the reference values (
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), you must control for the hygroscopic nature of the HCl salt. Moisture absorption increases the
sample mass without contributing to rotation, artificially lowering the calculated

.

Workflow Diagram: Quality Control Pipeline

Raw H-Lys(Z)-OMe.HCl Desiccate
(P2O5, 24h, RT)

Remove Moisture Weigh 200mg
(±0.1mg Precision)
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(Volumetric Flask 10mL)

c = 2.0 Polarimetry
(589nm, 20°C)

Equilibrate T Calculate [α]D Validation Check

Release for Synthesis+14.0° to +16.0°

Recrystallize / Reject

< +14.0°

Click to download full resolution via product page

Figure 1: Step-by-step Quality Control workflow for validating H-Lys(Z)-OMe.HCl purity.

Detailed Methodology
Drying (Critical Step):

The HCl salt is hygroscopic. Dry the sample in a vacuum desiccator over

or silica gel for at least 24 hours at room temperature before weighing.

Validation: If drying is skipped, a "pure" sample may read

simply due to 5-7% water weight.

Sample Preparation:

Weigh exactly 200 mg (0.200 g) of the dried sample.

Transfer to a 10 mL Class A volumetric flask.

Dissolve in degassed, deionized water. Make up to the mark.

Resulting Concentration (

): 2.0 g/100 mL.
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Measurement:

Instrument: Digital Polarimeter with Sodium D-line lamp (589 nm).

Cell Path Length (

): 1.0 dm (100 mm).

Temperature: Thermostat cell to

.

Blanking: Zero the instrument with the same pure water used for dissolution.

Calculation:

Where

= observed rotation (degrees).

= path length (dm).

= concentration ( g/100 mL).

Example: If observed

:

Chemical Stability & Pathway Visualization
Understanding where H-Lys(Z)-OMe.HCl fits in a synthesis pathway ensures correct usage.

The diagram below illustrates its stability profile against common reagents.
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Figure 2: Stability profile of H-Lys(Z)-OMe.HCl. Green indicates stability (ideal for orthogonal

steps), Red/Yellow indicate transformation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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